Cas no 1592438-69-1 (1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane)

• Product Name: 1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane
• CAS No: 1592438-69-1
• MF: C₇H₁₅ClS
• MW: 166.712000131607
• CID: 5283359
• Update Time: 2025-10-10

1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane
• Butane, 1-chloro-2,2-dimethyl-4-(methylthio)-

• Inchi： 1S/C7H15ClS/c1-7(2,6-8)4-5-9-3/h4-6H2,1-3H3
• InChI Key： TUZQBWHVMIHQFW-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)CCSC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• XLogP3: 3
• Topological Polar Surface Area: 25.3

Additional information on 1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane

Research Brief on 1592438-69-1 and 1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 1592438-69-1 and the specific product 1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane have recently garnered attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, chemical synthesis, and biological activity modulation. This research brief aims to summarize the latest findings and developments related to these compounds, providing insights into their roles and implications in modern research.

Recent studies have highlighted the utility of 1592438-69-1 as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile building block for the development of novel therapeutic agents. Researchers have explored its reactivity in various chemical transformations, including cross-coupling reactions and nucleophilic substitutions, which are critical for constructing complex molecular architectures. The compound's stability under diverse reaction conditions further enhances its appeal in synthetic chemistry.

1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane, on the other hand, has been investigated for its potential as a precursor in the synthesis of sulfur-containing compounds. Sulfur plays a pivotal role in medicinal chemistry, often contributing to the pharmacological activity of drugs. Recent work has demonstrated the compound's efficacy in generating thioether derivatives, which are known for their antimicrobial and anticancer properties. Additionally, its application in the development of prodrugs has been explored, leveraging its ability to release active moieties under physiological conditions.

In terms of biological activity, preliminary studies suggest that derivatives of 1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane exhibit promising inhibitory effects on specific enzymatic targets. For instance, some analogs have shown activity against proteases involved in viral replication, indicating potential applications in antiviral therapy. Further mechanistic studies are underway to elucidate the precise interactions between these compounds and their biological targets, which could pave the way for the design of more potent and selective inhibitors.

The synthesis and characterization of these compounds have also benefited from advancements in analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structures and purities of 1592438-69-1 and its derivatives. These techniques, combined with computational modeling, have provided deeper insights into the molecular properties and reactivity patterns of these compounds, facilitating their optimization for specific applications.

Looking ahead, the continued exploration of 1592438-69-1 and 1-Chloro-2,2-dimethyl-4-(methylsulfanyl)butane holds significant promise for the pharmaceutical industry. Their versatility as synthetic intermediates and potential biological activities make them valuable tools in drug discovery. Future research directions may include the development of more efficient synthetic routes, the expansion of their application scope in medicinal chemistry, and the investigation of their pharmacokinetic and toxicological profiles. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of these compounds.